Cas no 117746-95-9 (1H-Imidazo[4,5-f]quinazolin-2-amine(9CI))

1H-Imidazo[4,5-f]quinazolin-2-amine(9CI) structure
117746-95-9 structure
Product Name:1H-Imidazo[4,5-f]quinazolin-2-amine(9CI)
CAS No:117746-95-9
MF:C9H7N5
MW:185.185380220413
CID:131606
PubChem ID:45078138
Update Time:2025-04-19

1H-Imidazo[4,5-f]quinazolin-2-amine(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazo[4,5-f]quinazolin-2-amine(9CI)
    • 1H-Imidazo[4,5-f]quinazolin-2-amine
    • 3H-imidazo[4,5-f]quinazolin-2-amine
    • 117746-95-9
    • DTXSID20663459
    • Inchi: 1S/C9H7N5/c10-9-13-7-2-1-6-5(8(7)14-9)3-11-4-12-6/h1-4H,(H3,10,13,14)
    • InChI Key: ABFXVKPRVUUZBT-UHFFFAOYSA-N
    • SMILES: N1C(N)=NC2C3C=NC=NC=3C=CC1=2

Computed Properties

  • Exact Mass: 185.07031
  • Monoisotopic Mass: 185.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.5A^2
  • XLogP3: 0.8

Experimental Properties

  • PSA: 80.48

1H-Imidazo[4,5-f]quinazolin-2-amine(9CI) Related Literature

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